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The table below summarizes specific problems you might encounter during research protocols and how to

resolve them [1].

Issue Category  Specific Problem Solution for Researchers

General System  Apps/features missing or  Verify iQ appliance model capabilities; Check Apps
& Startup unavailable. Library; Sign out of SMART Account to see all settings

[1].

iQ apps do not appear on  Check input source is set to iQ appliance; Allow up to a
display startup. minute for startup/update; For unresponsive system,
power cycle (off, unplug 30s) [1].

Software & USB drive update Confirm USB is FAT32 formatted; Do not rename or

Updates process doesn't start. unzip the update file; Ensure file is in USB root
directory; Use correct USB port on display frame or iQ
appliance [1].

Annotation & Annotations only work in  This is expected behavior; Only Browser and Screen
Input Browser and Screen Share apps currently support ink and annotations [1].
Share apps.
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Issue Category  Specific Problem Solution for Researchers
Display & No content from HDMI Verify connected device supports HDCP; Check
Connectivity output. computer resolution/refresh rate settings (e.g.,

1920x1080 at 60Hz) [1].

No touch interactivity Ensure USB cable is secure; Use USB 2.0 cable;
from connected Update SMART Product Drivers on computer; Avoid
computer. USB extenders (use cable <6m) [1].

Account & Data SMART Notebook files Ensure SMART Account email is provisioned in SMART
not syncing to display's Admin Portal; File sync isn't available with product key
Files library. activation [1].

For problems not listed, you can search the Knowledge base or contact SMART support directly [1].

Experimental Protocol and Data Management Workflow

To help visualize a robust experimental workflow on the iQ 3 platform, particularly for managing data
collection and analysis, here is a diagram that outlines the key stages. This workflow emphasizes data

integrity and multi-modal analysis, which are critical in research and drug development.
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Start: Define Research Objective

Survey Programming &
Question Import

Multi-Channel Design
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Automated Translation
(44+ Languages)
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Quantitative Analysis:
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Qualitative Text Analysis:
Thematic & Sentiment Al

Data Visualization:
Dashboards & Reports

End: Insight Generation
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The diagram illustrates a data collection and analysis workflow. Key features of the DOT script ensure

clarity and accessibility for research use:

e Color Contrast: The fontcolor is explicitly set to white (#FFFFFF) on colored nodes (e.g.,
#34A853, #EA4335) and dark (#202124) on light backgrounds (#FBBCO5) to maintain high
readability [2].

¢ Label Positioning: The labeldistance=2.5 on edge attributes ensures that text labels are
positioned clearly away from the nodes [3].

¢ Filled Styles: The style="filled" node attribute is required for the fillcolor to be visible [2].

Getting Further Help

The official SMART support site is your primary resource for the most current information. I recommend the

following steps for efficient troubleshooting:

e Check for Updates: Software updates often resolve known bugs. Regularly check for new iQ system
software versions on the SMART website [1].

e Use Specific Resources: The support site has dedicated troubleshooting pages for specific display
models (e.g., 7000R Pro, 6000S Pro). Use these for hardware-specific issues [1].

e Contact Support: When standard troubleshooting fails, contact SMART support. Providing details
like your iQ appliance model (AM30, AM40, etc.) and software version will help them assist you faster

[4] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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